Cas no 673474-73-2 (3,3'-(2,7-Dibromo-9H-fluorene-9,9-diyl)bis(N,N-dimethylpropan-1-amine))

• Product Name: 3,3'-(2,7-Dibromo-9H-fluorene-9,9-diyl)bis(N,N-dimethylpropan-1-amine)
• CAS No: 673474-73-2
• MF: C₂₃H₃₀Br₂N₂
• MW: 494.305704593658
• MDL: MFCD22988888
• CID: 1090199
• PubChem ID: 253661708
• Update Time: 2025-10-24

3,3'-(2,7-Dibromo-9H-fluorene-9,9-diyl)bis(N,N-dimethylpropan-1-amine) Chemical and Physical Properties

Names and Identifiers

• 3,3'-(2,7-Dibromo-9H-fluorene-9,9-diyl)bis(N,N-dimethylpropan-1-amine)
• 2,7-Dibromo-9,9-bis[3-(dimethylamino)propyl]fluorene
• 3-[2,7-dibromo-9-[3-(dimethylamino)propyl]fluoren-9-yl]-N,N-dimethylpropan-1-amine
• AK142533
• AX8282352
• D4550
• 2,7-Dibromo-9,9-di(3-(dimethylamino)propyl)-9H-fluorene
• 2,7-dibromo-9,9-bis(3'-(N,N-dimethylamino)propyl)-fluorene

• MDL： MFCD22988888
• Inchi： 1S/C23H30Br2N2/c1-26(2)13-5-11-23(12-6-14-27(3)4)21-15-17(24)7-9-19(21)20-10-8-18(25)16-22(20)23/h7-10,15-16H,5-6,11-14H2,1-4H3
• InChI Key： RJIWYGUYDXBQCJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C3C=CC(=CC=3C(C=2C=1)(CCCN(C)C)CCCN(C)C)Br

Computed Properties

• Exact Mass: 492.07800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 425
• Topological Polar Surface Area: 6.5

Experimental Properties

• Melting Point: 74.0 to 78.0 deg-C
• PSA: 6.48000
• LogP: 6.16170

3,3'-(2,7-Dibromo-9H-fluorene-9,9-diyl)bis(N,N-dimethylpropan-1-amine) Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Brominated biphenyls
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 3,3'-(2,7-Dibromo-9H-fluorene-9,9-diyl)bis(N,N-dimethylpropan-1-amine)

Recent Advances in the Study of 3,3'-(2,7-Dibromo-9H-fluorene-9,9-diyl)bis(N,N-dimethylpropan-1-amine) (CAS: 673474-73-2)

The compound 3,3'-(2,7-Dibromo-9H-fluorene-9,9-diyl)bis(N,N-dimethylpropan-1-amine) (CAS: 673474-73-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its dibromofluorene core and tertiary amine functionalities, has shown promising potential in various applications, including drug delivery systems, fluorescent probes, and as a building block for advanced materials. Recent studies have focused on elucidating its physicochemical properties, biological interactions, and potential therapeutic applications.

One of the key areas of research has been the exploration of its role in drug delivery. The amphiphilic nature of this compound, due to the presence of both hydrophobic fluorene and hydrophilic amine groups, makes it an excellent candidate for the development of nanocarriers. A 2023 study published in the Journal of Controlled Release demonstrated that this compound could self-assemble into stable nanoparticles capable of encapsulating hydrophobic drugs, thereby enhancing their solubility and bioavailability. The study also highlighted the compound's low cytotoxicity, making it a viable option for in vivo applications.

In addition to its applications in drug delivery, 3,3'-(2,7-Dibromo-9H-fluorene-9,9-diyl)bis(N,N-dimethylpropan-1-amine) has been investigated for its fluorescent properties. Researchers have exploited its inherent fluorescence to develop novel probes for bioimaging. A recent publication in ACS Sensors reported the synthesis of a derivative of this compound that exhibited strong fluorescence in the near-infrared region, making it suitable for deep-tissue imaging. The probe demonstrated high selectivity for cancer cells, opening new avenues for early cancer detection and diagnosis.

Another significant advancement has been the use of this compound in the development of advanced materials. Its rigid fluorene backbone and functionalizable bromine atoms allow for the creation of polymers with tailored properties. A 2022 study in Macromolecules detailed the synthesis of a series of conjugated polymers using this compound as a monomer. These polymers exhibited excellent charge transport properties, making them potential candidates for organic electronics, including organic light-emitting diodes (OLEDs) and field-effect transistors (FETs).

Despite these promising developments, challenges remain in the widespread adoption of this compound. Issues such as scalability of synthesis, long-term stability, and potential off-target effects in biological systems need to be addressed. Future research directions may include the development of more efficient synthetic routes, detailed toxicological studies, and the exploration of its interactions with biological macromolecules. Overall, 3,3'-(2,7-Dibromo-9H-fluorene-9,9-diyl)bis(N,N-dimethylpropan-1-amine) represents a versatile and promising compound with broad applications in chemical biology and pharmaceutical sciences.